Cas no 918441-51-7 (2-(4-Bromophenyl)ethyl pentanoate)
918441-51-7 structure
Product Name:2-(4-Bromophenyl)ethyl pentanoate
CAS No:918441-51-7
MF:C13H17BrO2
MW:285.176883459091
CID:775718
Update Time:2023-08-03
2-(4-Bromophenyl)ethyl pentanoate Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-(4-bromophenyl)ethyl ester
- 2-(4-bromophenyl)ethyl pentanoate
- 2-(4-Bromophenyl)ethyl pentanoate
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- Inchi: 1S/C13H17BrO2/c1-2-3-4-13(15)16-10-9-11-5-7-12(14)8-6-11/h5-8H,2-4,9-10H2,1H3
- InChI Key: AGCPOQFGVRVDNG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCOC(CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Topological Polar Surface Area: 26.3
2-(4-Bromophenyl)ethyl pentanoate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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